Cas no 1017082-75-5 (3-methoxy-4-methylbenzamide)

• Product Name: 3-methoxy-4-methylbenzamide
• CAS No: 1017082-75-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1130514
• PubChem ID: 23530633
• Update Time: 2025-04-20

3-methoxy-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-methylbenzamide
• 3-methoxy-4-methylbenzoyl amine
• SureCN3340955
• 3-methoxy-4-methyl-benzamide
• CTK6J6687
• SBB070125
• AG-A-61274
• DTXSID60634764
• SCHEMBL3340955
• A800439
• AKOS009039934
• DB-058653
• 3-methoxyl-4-methylbenzamide
• CS-0195862
• MFCD06797809
• E90024
• 1017082-75-5

• Inchi： 1S/C9H11NO2/c1-6-3-4-7(9(10)11)5-8(6)12-2/h3-5H,1-2H3,(H2,10,11)
• InChI Key： PRSZIONFUSZSGJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(N)=O)C=CC=1C

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 264.4±33.0 ºC (760 Torr),
• Flash Point: 118.5±21.7 ºC,
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-methoxy-4-methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides